Cas no 1895587-02-6 (2-(4-aminobutyl)-4-fluorophenol)

• Product Name: 2-(4-aminobutyl)-4-fluorophenol
• CAS No: 1895587-02-6
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 5898670
• PubChem ID: 117279587
• Update Time: 2025-11-01

2-(4-aminobutyl)-4-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(4-aminobutyl)-4-fluorophenol
• 1895587-02-6
• EN300-1824643

• Inchi： 1S/C10H14FNO/c11-9-4-5-10(13)8(7-9)3-1-2-6-12/h4-5,7,13H,1-3,6,12H2
• InChI Key： LEJBIJFNXNSZMG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CCCCN)O

Computed Properties

• Exact Mass: 183.105942232g/mol
• Monoisotopic Mass: 183.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(4-aminobutyl)-4-fluorophenol

Recent Advances in the Study of 2-(4-Aminobutyl)-4-fluorophenol (CAS: 1895587-02-6) in Chemical Biology and Pharmaceutical Research

The compound 2-(4-aminobutyl)-4-fluorophenol (CAS: 1895587-02-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The following sections provide a comprehensive overview of the current state of research, highlighting key methodologies, results, and implications for future studies.

Recent studies have demonstrated that 2-(4-aminobutyl)-4-fluorophenol exhibits unique chemical properties that make it a promising candidate for the development of novel therapeutics. Its structural features, including the presence of an aminobutyl group and a fluorine substituent, contribute to its ability to interact with biological targets such as enzymes and receptors. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and computational modeling, to optimize the compound's yield and purity. These efforts have paved the way for further investigations into its pharmacological profile.

In vitro and in vivo studies have revealed that 2-(4-aminobutyl)-4-fluorophenol possesses notable bioactivity, particularly in the context of neurological and inflammatory disorders. For instance, preliminary data suggest that the compound may modulate key signaling pathways involved in neuroinflammation, offering potential therapeutic benefits for conditions such as Alzheimer's disease and multiple sclerosis. Additionally, its fluorophenol moiety has been linked to enhanced metabolic stability, a critical factor in drug development. These findings underscore the compound's versatility and its potential to address unmet medical needs.

Despite these promising results, challenges remain in the development of 2-(4-aminobutyl)-4-fluorophenol as a therapeutic agent. Issues such as bioavailability, toxicity, and scalability of synthesis must be addressed to advance the compound toward clinical trials. Recent research has begun to explore these aspects, with some studies focusing on derivatization strategies to improve the compound's pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to play a pivotal role in overcoming these hurdles.

In conclusion, 2-(4-aminobutyl)-4-fluorophenol (CAS: 1895587-02-6) represents a compelling area of research in chemical biology and pharmaceutical science. Its unique structural and functional characteristics, combined with its demonstrated bioactivity, position it as a valuable candidate for further investigation. Future studies should prioritize the optimization of its pharmacological properties and the exploration of its therapeutic potential in diverse disease models. By addressing current limitations and leveraging interdisciplinary approaches, researchers can unlock the full potential of this compound for medical applications.